Cas no 873870-42-9 (1-(7-Fluoro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine)

• Product Name: 1-(7-Fluoro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine
• CAS No: 873870-42-9
• MF: C₂₂H₂₁FN₂O₄S
• MW: 428.476547956467
• CID: 6144164
• PubChem ID: 16281433
• Update Time: 2025-10-19

1-(7-Fluoro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Z64817279
• EN300-26612113
• 1-(7-fluoro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine
• 873870-42-9
• 1-(7-Fluoro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine

• Inchi： 1S/C22H21FN2O4S/c1-16-18-8-5-9-19(23)21(18)29-20(16)22(26)24-11-13-25(14-12-24)30(27,28)15-10-17-6-3-2-4-7-17/h2-10,15H,11-14H2,1H3/b15-10+
• InChI Key： AKJFZHNZEZCCJS-XNTDXEJSSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(C2=C(C)C3C=CC=C(C=3O2)F)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 428.12060649g/mol
• Monoisotopic Mass: 428.12060649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 79.2Ų

Additional information on 1-(7-Fluoro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine

Introduction to 1-(7-Fluoro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine (CAS No. 873870-42-9) and Its Applications in Modern Chemical Biology

The compound 1-(7-Fluoro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine, identified by its CAS number 873870-42-9, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of both fluoro and sulfonyl substituents, along with a piperazine core, contributes to its unique pharmacophoric properties, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating piperazine moieties. Piperazines are known for their ability to modulate biological pathways by interacting with various targets, including G-protein coupled receptors (GPCRs) and enzymes. The specific arrangement of functional groups in 1-(7-Fluoro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine enhances its binding affinity and selectivity, which are critical factors in drug design. The fluoro group, in particular, is widely recognized for its ability to improve metabolic stability and binding interactions, while the sulfonyl moiety introduces additional hydrogen bonding capabilities.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom's electronegativity and small size allow it to fine-tune electronic properties and lipophilicity, thereby influencing drug efficacy and pharmacokinetics. In the context of 1-(7-Fluoro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine, the fluoro-substituted benzofuran ring contributes to enhanced solubility and bioavailability, key attributes for successful drug candidates. Furthermore, the conjugation between the benzofuran and piperazine units creates a rigid scaffold that can be optimized for target engagement.

The sulfonyl group at the 4-position of the piperazine ring adds another layer of complexity to this molecule. Sulfonyl derivatives are well-documented for their role as bioisosteres, capable of replacing other functional groups while maintaining or even improving biological activity. This property makes 1-(7-Fluoro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine a versatile candidate for structure-based drug design. Researchers have leveraged sulfonylated piperazines to develop compounds with therapeutic potential in areas such as central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions.

Current research trends indicate that multifunctional compounds—those possessing multiple pharmacophores—hold promise for addressing complex diseases more effectively than single-target agents. The dual functionality of 1-(7-Fluoro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine, combining a benzofuran scaffold with a piperazine core modified by both fluoro and sulfonyl groups, aligns with this emerging paradigm. Such molecules can simultaneously interact with multiple binding sites or modulate different signaling pathways, potentially leading to synergistic therapeutic effects.

The synthesis of 1-(7-Fluoro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. The introduction of fluorine atoms often necessitates specialized techniques due to their reactivity and sensitivity; however, modern synthetic strategies have greatly improved the accessibility of fluorinated intermediates.

Evaluation of 1-(7-Fluoro-3-methyl-1-benzofuran-2-carbonyl)-4-(2-phenylethenesulfonyl)piperazine has been conducted through both computational modeling and experimental assays. Molecular docking studies have predicted favorable interactions with potential biological targets, such as serotonin receptors (5-HT receptors) and dopamine D₂ receptors. These predictions are supported by preliminary pharmacological evaluations that demonstrate modulatory activity in relevant cell-based assays. Such findings underscore the compound's potential as a lead molecule for further optimization.

The role of computational chemistry in accelerating drug discovery cannot be overstated. High-throughput virtual screening (HTVS) has enabled researchers to rapidly assess large libraries of compounds for their binding affinity to biological targets. In the case of 1-(7-Fluoro-x3-methyl-x1-benzofuran-x2-carbonyl)-x4-x(2-xPhenylethenesulfonylx)piperazine, computational tools have been instrumental in identifying optimal analogs with enhanced potency and selectivity. By integrating experimental data with predictive models, scientists can refine molecular structures iteratively to maximize therapeutic efficacy.

Future directions in the study of this compound may include exploring its role in combination therapies or investigating its mechanism of action at a deeper level. The growing emphasis on precision medicine suggests that personalized treatment approaches could benefit from compounds like 1-(7-Fluoro-x3-methyl-x1-benzofuran-x2-carbonyl)-x4-x(2-xPhenylethenesulfonylx)piperazine, which exhibit high specificity and minimal off-target effects. As research progresses, additional derivatives may be synthesized to expand the chemical space covered by this class of molecules.

In conclusion,1-(7-Fluoro-x3-methyl-x1-benzofuran-x2-carbonyl)-x4-x(2-xPhenylethenesulfonylx)piperazine (CAS No.873870-42-9) represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology,CAS No 873870-42-9, offer exciting opportunities for designing novel therapeutics targeting complex diseases,fluoro,sulfonylpiperazine. Continued investigation into this compound will likely contribute significantly to our understanding of molecular pharmacology and drug design strategies.